Cas no 2877667-48-4 (1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine)

• Product Name: 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine
• CAS No: 2877667-48-4
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• CID: 5308716
• PubChem ID: 165432573
• Update Time: 2025-05-26

1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040882500
• 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine
• 2877667-48-4
• F6807-6829
• 1-[(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl]-4-phenylpiperazine

• Inchi： 1S/C19H25N3O/c1-15-13-20-18(16(2)19(15)23-3)14-21-9-11-22(12-10-21)17-7-5-4-6-8-17/h4-8,13H,9-12,14H2,1-3H3
• InChI Key： RZBWFVJLHNHEDP-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=C(C)C(OC)=C2C)CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 311.199762429g/mol
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.6Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.0±45.0 °C(Predicted)
• pka: 7.02±0.40(Predicted)

Additional information on 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine

1-[(4-Methoxy-3,5-Dimethylpyridin-2-Yl)Methyl]-4-Phenylpiperazine: A Comprehensive Overview

The compound with CAS No 2877667-48-4, known as 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique piperazine backbone, which is a six-membered ring containing two nitrogen atoms. The piperazine ring is further substituted with a phenyl group at the 4-position, adding to its aromatic character and potential for interaction in biological systems.

The substituent on the piperazine ring is a methoxy-substituted pyridine moiety. Specifically, the pyridine ring is substituted with a methoxy group at the 4-position and methyl groups at the 3 and 5 positions. This substitution pattern not only enhances the molecule's stability but also introduces electronic effects that can influence its pharmacokinetic properties. The pyridine ring's electron-withdrawing groups, such as the methoxy group, can modulate the molecule's reactivity and bioavailability.

Recent studies have highlighted the potential of 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine in drug discovery. Its structure suggests that it could act as a scaffold for developing bioactive molecules targeting various therapeutic areas. For instance, the piperazine moiety is known to exhibit affinity for certain G-protein coupled receptors (GPCRs), making it a promising candidate for modulating neural pathways associated with neurological disorders.

Moreover, the compound's aromaticity and rigid structure provide opportunities for optimizing its pharmacokinetic profile. Researchers have explored its ability to penetrate cellular membranes, which is crucial for drug delivery. Preliminary in vitro studies indicate that this compound exhibits moderate solubility in aqueous solutions, a property that can be further enhanced through chemical modifications.

In terms of synthesis, 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine can be synthesized via a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the pyridine derivative, followed by its coupling with piperazine under appropriate conditions. This approach ensures high yield and purity of the final product.

From an environmental standpoint, understanding the compound's degradation pathways is essential for assessing its ecological impact. Recent research has shown that under aerobic conditions, this compound undergoes oxidative degradation, producing less complex aromatic compounds. This information is critical for evaluating its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenylpiperazine (CAS No 2877667-48-4) represents a valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure offers multiple avenues for exploration in drug development and material science. As research continues to uncover its full potential, this compound stands as a testament to the ingenuity of modern chemical synthesis and its applications in advancing human health.